Cas no 107473-14-3 (Propanedioic acid, (3-methyl-2-butenyl)-2-propynyl-, dimethyl ester)

• Product Name: Propanedioic acid, (3-methyl-2-butenyl)-2-propynyl-, dimethyl ester
• CAS No: 107473-14-3
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1183540
• PubChem ID: 71334609
• Update Time: 2025-04-20

Propanedioic acid, (3-methyl-2-butenyl)-2-propynyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (3-methyl-2-butenyl)-2-propynyl-, dimethyl ester
• dimethyl 2-(3-methylbut-2-enyl)-2-prop-1-ynylpropanedioate
• DTXSID10762703
• 107473-14-3
• Dimethyl (3-methylbut-2-en-1-yl)(prop-1-yn-1-yl)propanedioate

• Inchi： 1S/C13H18O4/c1-6-8-13(11(14)16-4,12(15)17-5)9-7-10(2)3/h7H,9H2,1-5H3
• InChI Key： VKKFQVDBQDICDC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#CC)(C(=O)OC)C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų